Cas no 171673-01-1 (3-Pyridazinecarboxylic acid,1-[(4-chlorophenyl)methyl]-1,6-dihydro-6-oxo-)
171673-01-1 structure
Product Name:3-Pyridazinecarboxylic acid,1-[(4-chlorophenyl)methyl]-1,6-dihydro-6-oxo-
CAS No:171673-01-1
MF:C12H9ClN2O3
MW:264.66446185112
CID:1354409
PubChem ID:60648852
Update Time:2025-04-20
3-Pyridazinecarboxylic acid,1-[(4-chlorophenyl)methyl]-1,6-dihydro-6-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridazinecarboxylic acid,1-[(4-chlorophenyl)methyl]-1,6-dihydro-6-oxo-
- 171673-01-1
- 1-[(4-Chlorophenyl)methyl]-1,6-dihydro-6-oxo-3-pyridazinecarboxylic acid
- AKOS008961907
- DTXSID001149269
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- Inchi: 1S/C12H9ClN2O3/c13-9-3-1-8(2-4-9)7-15-11(16)6-5-10(14-15)12(17)18/h1-6H,7H2,(H,17,18)
- InChI Key: UIMPSZBGZYNSDD-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CN1C(C=CC(C(=O)O)=N1)=O
Computed Properties
- Exact Mass: 264.03027
- Monoisotopic Mass: 264.0301698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 70Ų
Experimental Properties
- PSA: 69.97
3-Pyridazinecarboxylic acid,1-[(4-chlorophenyl)methyl]-1,6-dihydro-6-oxo- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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